Cas no 393-41-9 (2,5-dimethylbenzene-1-sulfonyl fluoride)

• Product Name: 2,5-dimethylbenzene-1-sulfonyl fluoride
• CAS No: 393-41-9
• MF: C₈H₉FO₂S
• MW: 188.219264745712
• MDL: MFCD21881220
• CID: 1512145
• PubChem ID: 15741779
• Update Time: 2025-04-21

2,5-dimethylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• benzenesulfonyl fluoride, 2,5-dimethyl-
• LogP
• 2,5-Dimethylbenzenesulfonyl fluoride
• 2,5-dimethylbenzene-1-sulfonyl fluoride
• 393-41-9
• EN300-224394
• BY-0267
• DTXSID601288817
• 2,5-DIMETHYL-BENZENESULFONYL FLUORIDE
• 2,5-DIMETHYL-BENZENESULFONYLFLUORIDE

• MDL： MFCD21881220
• Inchi： 1S/C8H9FO2S/c1-6-3-4-7(2)8(5-6)12(9,10)11/h3-5H,1-2H3
• InChI Key： LIEBRHUMXKVERB-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1C)(=O)(=O)F

Computed Properties

• Exact Mass: 188.03077
• Monoisotopic Mass: 188.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds